![molecular formula C19H22BrClN2OS B3035821 1-[(4-Bromophenyl)sulfanyl]-3-[4-(3-chlorophenyl)piperazino]-2-propanol CAS No. 338422-17-6](/img/structure/B3035821.png)
1-[(4-Bromophenyl)sulfanyl]-3-[4-(3-chlorophenyl)piperazino]-2-propanol
Overview
Description
1-[(4-Bromophenyl)sulfanyl]-3-[4-(3-chlorophenyl)piperazino]-2-propanol (BCP) is a novel compound that has been studied for its potential therapeutic applications. BCP is a heterocyclic compound containing both sulfanyl and piperazino rings, which makes it unique among other compounds. BCP has been studied for its potential use in treating a variety of conditions, including cancer, inflammation, and cardiovascular diseases. BCP has shown promising results in preclinical studies, and further research is needed to understand its potential therapeutic applications.
Scientific Research Applications
Synthesis and Structural Analysis
- The novel compound "2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione" was synthesized and its structure was assigned using HRMS, IR, 1H, and 13C NMR experiments (Wujec & Typek, 2023).
Chemical Properties and Synthesis Optimization
- A study on the preparation of "2-(4-((4-chlorophenyl)(phenyl)methyl)piperazin-1-yl)ethanol" optimized technological parameters such as raw material ratio, reaction time, and temperature for efficient synthesis (Wang Jin-peng, 2013).
Potential Therapeutic Applications
- Research on the synthesis of new heterocyclic 3-piperidinyl-1,3,4-oxadiazole derivatives evaluated their potential as drug candidates for Alzheimer’s disease treatment. The study involved complex synthesis procedures and evaluated the enzyme inhibition activity of the synthesized compounds (Rehman et al., 2018).
Analytical Chemistry Applications
- The compound has been used in the context of analytical chemistry, such as in the study “Analysis of flunarizine in the presence of some of its degradation products using micellar liquid chromatography (MLC)” (El-Sherbiny et al., 2005).
Antimicrobial Activity
- Research on diphenyl piperazine-based sulfanilamides focused on their synthesis and in vitro screening for antibacterial and antifungal activities, showing that some compounds exhibited significant inhibitory potency against bacterial strains (Wang et al., 2011).
properties
IUPAC Name |
1-(4-bromophenyl)sulfanyl-3-[4-(3-chlorophenyl)piperazin-1-yl]propan-2-ol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22BrClN2OS/c20-15-4-6-19(7-5-15)25-14-18(24)13-22-8-10-23(11-9-22)17-3-1-2-16(21)12-17/h1-7,12,18,24H,8-11,13-14H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
URQSEINTYIXSLY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(CSC2=CC=C(C=C2)Br)O)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22BrClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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